Cas no 459166-02-0 (4-Piperidineaceticacid,alpha-amino-,(alphaR)-(9CI))

• Product Name: 4-Piperidineaceticacid,alpha-amino-,(alphaR)-(9CI)
• CAS No: 459166-02-0
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 930083
• PubChem ID: 11736385
• Update Time: 2025-04-19

4-Piperidineaceticacid,alpha-amino-,(alphaR)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineaceticacid,alpha-amino-,(alphaR)-(9CI)
• (2R)-2-amino-2-piperidin-4-ylacetic acid
• DTXSID10471388
• (2R)-amino(4-piperidinyl)acetic acid
• DB-222743
• SCHEMBL1764002
• (R)-2-Amino-2-(piperidin-4-yl)acetic acid
• 459166-02-0
• 4-PIPERIDINEACETIC ACID, ALPHA-AMINO-, (ALPHAR)-

• Inchi： 1S/C7H14N2O2/c8-6(7(10)11)5-1-3-9-4-2-5/h5-6,9H,1-4,8H2,(H,10,11)/t6-/m1/s1
• InChI Key： SRMWKNUAAAAUED-ZCFIWIBFSA-N
• SMILES： OC([C@@H](C1CCNCC1)N)=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes